Cas no 2228833-19-8 (5-(diethoxymethyl)-1,2-oxazol-3-amine)

• Product Name: 5-(diethoxymethyl)-1,2-oxazol-3-amine
• CAS No: 2228833-19-8
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5962230
• PubChem ID: 165760661
• Update Time: 2025-05-19

5-(diethoxymethyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(diethoxymethyl)-1,2-oxazol-3-amine
• EN300-1737657
• 2228833-19-8

• Inchi： 1S/C8H14N2O3/c1-3-11-8(12-4-2)6-5-7(9)10-13-6/h5,8H,3-4H2,1-2H3,(H2,9,10)
• InChI Key： BGUXPQXMZSZUDR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(N)=NO1)OCC

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-(diethoxymethyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(Diethoxymethyl)-1,2-oxazol-3-amine (CAS No. 2228833-19-8)

5-(Diethoxymethyl)-1,2-oxazol-3-amine (CAS No. 2228833-19-8) is a specialized heterocyclic compound with a unique molecular structure, combining an oxazole ring with a diethoxymethyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for synthesizing bioactive molecules. Its amine functional group and ether linkages make it versatile for modifications, aligning with current trends in drug discovery and green chemistry.

In recent years, the demand for high-purity intermediates like 5-(Diethoxymethyl)-1,2-oxazol-3-amine has surged, driven by advancements in precision medicine and crop protection. Researchers are particularly interested in its role in developing small-molecule inhibitors and bioconjugates, addressing challenges such as drug resistance and sustainable agriculture. The compound’s stability under mild conditions and compatibility with click chemistry protocols further enhance its utility.

From a synthetic perspective, CAS No. 2228833-19-8 exemplifies the growing focus on atom-efficient methodologies. Its oxazole core is a privileged scaffold in medicinal chemistry, frequently appearing in FDA-approved drugs targeting inflammation and infectious diseases. The diethoxymethyl moiety introduces steric and electronic effects that can fine-tune pharmacokinetic properties, a hot topic in AI-driven drug design forums.

Environmental considerations also play a role in the compound’s appeal. As industries shift toward eco-friendly solvents and catalytic processes, 5-(Diethoxymethyl)-1,2-oxazol-3-amine stands out for its potential compatibility with biodegradable formulations. This aligns with global searches for green alternatives in chemical manufacturing, a frequently queried topic in scientific databases and patent literature.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, techniques widely discussed in open-access journals. Its chromatographic behavior has been optimized for HPLC systems, reflecting the broader industry shift to high-throughput screening. These aspects resonate with queries about quality control in fine chemical production.

In conclusion, 5-(Diethoxymethyl)-1,2-oxazol-3-amine represents a convergence of structural ingenuity and practical applicability. Its relevance to next-gen therapeutics and sustainable chemistry ensures continued interest across academic and industrial sectors, making it a compelling subject for further exploration.